Cas no 1806491-44-0 (3-(3-Bromopropanoyl)-2-methylthiophenol)

• Product Name: 3-(3-Bromopropanoyl)-2-methylthiophenol
• CAS No: 1806491-44-0
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5004720
• Update Time: 2025-10-28

3-(3-Bromopropanoyl)-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-2-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-7-8(9(12)5-6-11)3-2-4-10(7)13/h2-4,13H,5-6H2,1H3
• InChI Key： WVARABFBEAKVQF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-(3-Bromopropanoyl)-2-methylthiophenol

Professional Introduction to 3-(3-Bromopropanoyl)-2-methylthiophenol (CAS No. 1806491-44-0)

3-(3-Bromopropanoyl)-2-methylthiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1806491-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both a bromine substituent and an acyl group in its molecular structure makes it a promising candidate for further synthetic modifications and functional applications.

The structural motif of 3-(3-Bromopropanoyl)-2-methylthiophenol consists of a thiophene ring substituted at the 2-position with a methyl group and at the 3-position with a 3-bromopropanoyl moiety. This specific arrangement of functional groups imparts unique reactivity, allowing for its incorporation into more complex molecules through various organic transformations. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds and other pharmacologically relevant structures.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in drug discovery and material science. The pharmaceutical industry has leveraged the inherent properties of thiophenes to develop drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The acyl group in 3-(3-Bromopropanoyl)-2-methylthiophenol can be further functionalized to introduce additional pharmacophores or to enhance binding affinity towards biological targets. For instance, modifications at this position have been explored in the design of kinase inhibitors, where the acyl moiety plays a critical role in modulating enzyme activity.

One of the most compelling aspects of 3-(3-Bromopropanoyl)-2-methylthiophenol is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological profiles. A notable example comes from studies on thiophene-based antiviral agents, where derivatives of this compound have shown promising activity against RNA viruses by inhibiting viral polymerase enzymes. The structural flexibility offered by the thiophene ring and the acyl substituent allows chemists to fine-tune properties such as solubility, metabolic stability, and target interaction.

The bromine atom at the 3-position of 3-(3-Bromopropanoyl)-2-methylthiophenol also facilitates its use in material science applications. Thiophene derivatives are well-known for their semiconducting properties, making them valuable in organic electronics and photovoltaic devices. By introducing functional groups like the acyl moiety, researchers can modulate electronic properties to suit specific applications. For example, studies have demonstrated that thiophene-based polymers modified with such groups exhibit improved charge transport characteristics, which are essential for efficient organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Recent advances in synthetic methodologies have further expanded the potential applications of 3-(3-Bromopropanoyl)-2-methylthiophenol. Transition-metal-catalyzed reactions have enabled efficient construction of complex molecular architectures from this precursor. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions of the thiophene ring, leading to a diverse library of derivatives with tailored biological activities. These techniques are particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is crucial for hit identification and optimization.

The compound’s relevance extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Thiophene derivatives are known for their herbicidal and fungicidal properties, and modifications of 3-(3-Bromopropanoyl)-2-methylthiophenol have been explored as leads for developing novel crop protection agents. The ability to introduce various functional groups allows for fine-tuning of biological activity against specific targets while maintaining environmental safety profiles—a critical consideration in modern agriculture.

In conclusion,3-(3-Bromopropanoyl)-2-methylthiophenol (CAS No. 1806491-44-0) represents a versatile intermediate with broad utility across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for designing new drugs, materials, and agrochemicals. As research continues to uncover novel synthetic pathways and applications,this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.